4-[cyclopentyl(methyl)sulfamoyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-[cyclopentyl(methyl)sulfamoyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H25N3O3S2/c1-16-7-9-17(10-8-16)21-15-30-23(24-21)25-22(27)18-11-13-20(14-12-18)31(28,29)26(2)19-5-3-4-6-19/h7-15,19H,3-6H2,1-2H3,(H,24,25,27)
• InChI Key: LXYGPNLCONYMHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCC4
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 922893-33-2

Description

4-[cyclopentyl(methyl)sulfamoyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C23H25N3O3S2 and its molecular weight is 455.59. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques :

  • Microwave-promoted synthesis techniques have been explored for the efficient and cleaner production of related compounds. Microwave irradiation offers a more efficient method compared to traditional thermal heating for synthesizing benzamide derivatives, which may include compounds similar to 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide (Saeed, 2009).

• Potential Biological Applications :

  • Some benzamide derivatives have been studied for their antimicrobial properties. These compounds, incorporating sulfamoyl moieties, have shown promising results as antimicrobial agents, suggesting potential applications for 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide in this field (Darwish et al., 2014).
  • The inhibition of carbonic anhydrases by similar compounds has been investigated, indicating a potential application in the development of inhibitors for these enzymes (Ulus et al., 2016).
  • Research on sulfonamide Schiff bases, which are structurally related, suggests that these compounds can exhibit cytotoxic activity against cancer cell lines, highlighting a possible application in cancer research (Govindaraj et al., 2021).

• Chemical Properties and Reactions :

  • Studies on related compounds have explored their chemical properties, including reactivity and potential for forming complex structures, which can be relevant for understanding the behavior of 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide in various chemical environments (Baheti et al., 2002).